Cas no 2253641-31-3 (5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole)

• Product Name: 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole
• CAS No: 2253641-31-3
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 5859801
• PubChem ID: 138987419
• Update Time: 2025-06-09

5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22556730
• 2253641-31-3
• 5-(2-chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole
• EN300-6494683
• 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole

• Inchi： 1S/C11H9Cl2NO2/c1-15-7-2-3-9(13)8(4-7)10-6-14-11(5-12)16-10/h2-4,6H,5H2,1H3
• InChI Key： CZWZFERHEHHUEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CN=C(CCl)O1)OC

Computed Properties

• Exact Mass: 257.0010339g/mol
• Monoisotopic Mass: 257.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.3Ų

Additional information on 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole

Recent Advances in the Study of 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole (CAS: 2253641-31-3)

The compound 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole (CAS: 2253641-31-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring both oxazole and chlorinated phenyl moieties, has attracted significant attention due to its unique chemical properties and potential biological activities. Recent studies have explored its applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer drug development.

Structural analysis reveals that the presence of electron-withdrawing chlorine atoms and the electron-donating methoxy group on the phenyl ring contribute to the compound's distinctive electronic properties. The oxazole ring, known for its bioisosteric properties with amide bonds, enhances metabolic stability while maintaining biological activity. These structural features make 2253641-31-3 an attractive building block for drug discovery programs targeting challenging biological pathways.

Recent synthetic methodologies have focused on optimizing the production of 5-(2-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that achieved 85% yield while minimizing byproduct formation. This advancement is particularly significant for scaling up production for preclinical studies.

Biological evaluations have shown that derivatives of 2253641-31-3 exhibit promising activity against various molecular targets. In particular, modifications at the chloromethyl position have yielded compounds with selective inhibition of protein kinases involved in inflammatory pathways. Preliminary in vitro studies indicate IC50 values in the low micromolar range against several kinase targets, suggesting potential for further optimization.

The compound's pharmacokinetic properties have been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. While the parent compound shows moderate metabolic stability, strategic modifications have led to derivatives with improved oral bioavailability. These findings were presented at the 2023 American Chemical Society National Meeting, highlighting the compound's potential as a lead structure for oral drug development.

Current research directions include exploring the compound's mechanism of action through proteomic studies and developing targeted delivery systems to enhance its therapeutic index. Several pharmaceutical companies have included 2253641-31-3 derivatives in their preclinical pipelines, particularly for oncology and autoimmune disease indications. The coming years are expected to yield important clinical insights into this promising chemical scaffold.